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Compound of Interest

Compound Name:
4-Methylthiophene-2-

carbaldehyde

Cat. No.: B1351181 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 4-Methylthiophene-2-
carbaldehyde, a key intermediate in various chemical syntheses. The document outlines its

chemical identity, physicochemical properties, relevant experimental protocols, and its

applications, particularly within the realm of pharmaceutical research and development.

Chemical Identity
CAS Number: 6030-36-0[1][2][3][4]

Synonyms: 4-Methylthiophene-2-carboxaldehyde, 2-Formyl-4-methylthiophene, 4-Methyl-2-

thiophenecarbaldehyde[1][2][3]

Physicochemical Properties
The quantitative data for 4-Methylthiophene-2-carbaldehyde are summarized in the table

below for easy reference and comparison.
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Property Value Reference

Molecular Formula C₆H₆OS [1][3][4]

Molecular Weight 126.18 g/mol [1][2][5]

Appearance
Colorless to red to green clear

liquid
[3]

Form Liquid [2]

Boiling Point 88-92 °C at 5 mmHg [2]

Density 1.025 g/mL at 25 °C [2]

Refractive Index n20/D 1.578 [2]

Flash Point 92 °C (197.6 °F) [2]

Purity ≥ 95% (GC) to 97% [1][2][3]

InChI Key
HVXCGIPRXBJIRK-

UHFFFAOYSA-N
[2][5]

SMILES Cc1csc(C=O)c1 [2]

Applications in Research and Drug Development
4-Methylthiophene-2-carbaldehyde is a versatile building block with significant applications in

several areas of chemical and pharmaceutical research:

Organic Synthesis: It serves as a crucial intermediate in the synthesis of more complex

organic molecules and heterocyclic compounds.[3] The thiophene moiety is a common

scaffold in biologically active compounds.

Pharmaceutical Development: This compound is explored for its potential in drug design and

the development of new therapeutic agents.[3] Thiophene derivatives are known to exhibit a

wide range of biological activities, including antibacterial, anti-inflammatory, and antitumor

properties.[6][7]
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Flavor and Fragrance Industry: Due to its unique aromatic properties, it is utilized as a

flavoring agent in food products and as a component in perfumes.[3]

Material Science: It is used in the formulation of specialty polymers and coatings,

contributing to enhanced durability and chemical resistance.[3]

Experimental Protocols
A common method for the synthesis of thiophene-2-carbaldehydes is the Vilsmeier-Haack

reaction. The following is a representative protocol for the formylation of 3-methylthiophene to

yield 4-methylthiophene-2-carbaldehyde.

Synthesis of 4-Methylthiophene-2-carbaldehyde via Vilsmeier-Haack Reaction

Materials:

3-Methylthiophene

Phosphorus oxychloride (POCl₃)

N,N-Dimethylformamide (DMF)

Dichloromethane (DCM)

Sodium acetate

Water

Ice

Sodium bicarbonate (NaHCO₃) solution

Brine

Anhydrous magnesium sulfate (MgSO₄)

Procedure:
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In a three-necked round-bottom flask equipped with a dropping funnel, a mechanical stirrer,

and a calcium chloride tube, place N,N-dimethylformamide (DMF) and cool the flask in an ice

bath.

Slowly add phosphorus oxychloride (POCl₃) dropwise to the cooled DMF with constant

stirring. The temperature should be maintained below 10 °C.

After the addition is complete, allow the mixture to stir for an additional 30 minutes at room

temperature to form the Vilsmeier reagent.

Dissolve 3-methylthiophene in a suitable solvent like dichloromethane (DCM) and add it

dropwise to the Vilsmeier reagent.

After the addition, the reaction mixture is typically heated to around 40-50 °C and stirred for

several hours until the reaction is complete (monitored by TLC).

Cool the reaction mixture in an ice bath and slowly pour it onto crushed ice.

Neutralize the mixture by the careful addition of a saturated sodium bicarbonate (NaHCO₃)

solution until the pH is approximately 7.

Transfer the mixture to a separatory funnel and extract the product with dichloromethane.

Combine the organic layers and wash sequentially with water and brine.

Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the

solvent under reduced pressure.

The crude product can be purified by vacuum distillation or column chromatography on silica

gel to yield pure 4-methylthiophene-2-carbaldehyde.

Visualized Synthetic Workflow
The following diagram illustrates the key steps in the synthesis of 4-Methylthiophene-2-
carbaldehyde via the Vilsmeier-Haack reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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